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Compound of Interest

Compound Name: 3-(2-Oxo-acetyl)-benzonitrile

Cat. No.: B011535 Get Quote

An In-depth Technical Guide to the Physical
Properties of 3-Acetylbenzonitrile
This technical guide provides a comprehensive overview of the key physical properties of 3-

acetylbenzonitrile, a significant intermediate in pharmaceutical and chemical synthesis. The

document is intended for researchers, scientists, and professionals in drug development,

offering detailed data, experimental methodologies, and a structured workflow for property

determination.

Physical Properties of 3-Acetylbenzonitrile
3-Acetylbenzonitrile, also known as m-cyanoacetophenone, is an aromatic ketone.[1] The

physical characteristics of this compound are crucial for its handling, storage, and application in

various chemical reactions.

Data Summary

The experimentally determined physical properties of 3-acetylbenzonitrile are summarized in

the table below. These values are essential for predicting the compound's behavior under

different experimental conditions.
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Physical Property Value Notes

Melting Point 97.0 to 101.0 °C

Boiling Point 120 °C at 5 mmHg

Molecular Formula C₉H₇NO

Molecular Weight 145.16 g/mol [1][2]

Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is fundamental in chemical analysis for

compound identification and purity assessment. The following are standard laboratory protocols

for these measurements.

2.1. Melting Point Determination (Capillary Method)

The capillary method is a widely used technique for determining the melting point of a solid

crystalline substance.

Apparatus: Melting point apparatus (e.g., Thomas-Hoover or similar), capillary tubes (sealed

at one end), thermometer, and a sample of 3-acetylbenzonitrile.

Procedure:

A small, finely powdered sample of 3-acetylbenzonitrile is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a calibrated thermometer.

The sample is heated at a steady rate of approximately 1-2 °C per minute as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.
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The temperature at which the entire solid has melted into a clear liquid is recorded as the

end of the melting range.

The melting point is reported as a range from the initial to the final temperature.

2.2. Boiling Point Determination (Distillation Method)

The boiling point is determined at a specific pressure, as it varies with atmospheric pressure.

For substances that may decompose at their atmospheric boiling point, vacuum distillation is

employed.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle,

vacuum source, and a manometer.

Procedure:

A sample of 3-acetylbenzonitrile is placed in the distillation flask along with boiling chips to

ensure smooth boiling.

The distillation apparatus is assembled, ensuring all joints are properly sealed.

A vacuum is applied to the system, and the pressure is allowed to stabilize at the desired

level (e.g., 5 mmHg), as measured by the manometer.

The sample is heated gently using the heating mantle.

The temperature is monitored, and the vapor temperature that remains constant during the

distillation of the liquid is recorded as the boiling point at that specific pressure.

Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a chemical compound like 3-acetylbenzonitrile.
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Workflow for Physical Property Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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